![molecular formula C15H21NO3 B7474569 N-(2-methylbutan-2-yl)-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxamide](/img/structure/B7474569.png)
N-(2-methylbutan-2-yl)-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxamide
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Overview
Description
N-(2-methylbutan-2-yl)-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxamide, also known as MDMP, is a synthetic compound that belongs to the class of benzodioxepine derivatives. It has been the subject of scientific research due to its potential applications in various fields, including medicine and neuroscience.
Mechanism of Action
N-(2-methylbutan-2-yl)-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxamide is a selective serotonin receptor agonist that acts on the 5-HT1A and 5-HT2A receptors. It has been shown to increase the release of serotonin in the brain, which may contribute to its antidepressant and anxiolytic effects.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to increase the levels of serotonin and dopamine in the brain, which may contribute to its antidepressant and anxiolytic effects. It has also been shown to decrease the levels of cortisol, a stress hormone, in the blood.
Advantages and Limitations for Lab Experiments
One advantage of using N-(2-methylbutan-2-yl)-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxamide in lab experiments is its selectivity for the 5-HT1A and 5-HT2A receptors. This allows researchers to investigate the role of these receptors in various physiological and pathological processes. However, one limitation of using this compound in lab experiments is its limited availability and high cost.
Future Directions
There are several future directions for the scientific research on N-(2-methylbutan-2-yl)-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxamide. One direction is to investigate its potential use as a therapeutic agent for the treatment of depression and anxiety disorders. Another direction is to investigate its potential use as a tool to study the role of serotonin receptors in the brain. Additionally, further research is needed to explore the biochemical and physiological effects of this compound and its potential applications in other fields, such as neuropharmacology and drug discovery.
Synthesis Methods
The synthesis method of N-(2-methylbutan-2-yl)-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxamide involves the reaction of 2-methylbutan-2-amine with 1,3-benzodioxole-5-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is purified by column chromatography to obtain this compound in its pure form.
Scientific Research Applications
N-(2-methylbutan-2-yl)-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxamide has been the subject of scientific research due to its potential applications in various fields. In the field of medicine, this compound has been studied for its potential use as an antidepressant and anxiolytic agent. In the field of neuroscience, this compound has been studied for its potential use as a tool to investigate the role of serotonin receptors in the brain.
properties
IUPAC Name |
N-(2-methylbutan-2-yl)-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21NO3/c1-4-15(2,3)16-14(17)11-6-7-12-13(10-11)19-9-5-8-18-12/h6-7,10H,4-5,8-9H2,1-3H3,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GBPSJRRFHQNKJF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)(C)NC(=O)C1=CC2=C(C=C1)OCCCO2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
263.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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